Cas no 10606-72-1 (Ethyl (R)-(-)-mandelate)

• Product Name: Ethyl (R)-(-)-mandelate
• CAS No: 10606-72-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00064248
• CID: 94620
• PubChem ID: 87573300
• Update Time: 2025-11-02

Ethyl (R)-(-)-mandelate Chemical and Physical Properties

Names and Identifiers

• D-(-)-Mandelic Acid Ethyl Ester
• Ethyl D-(-)-Mandelate
• Ethyl (R)-(-)-Mandelate
• Ethyl (R)-(?)-mandelate
• <small>D<
• Ethyl (R)-mandelate
• Ethyl (R)-alpha-hydroxybenzeneacetate
• ETHYL D-MANDELATE
• (R)-(-)-Ethyl Mandelate
• zR{-(-)-Ethyl mandelate
• (R)-(-)-MANDELIC ACID ETHYL
• Ethyl hydroxy(phenyl)acetate
• (R)-MANDELIC ACID ETHYL ESTER
• (R)-(-)-MANDELIC ACID ETHYL ESTER
• (R)-Ethyl 2-hydroxy-2-phenylacetate
• ethyl (2R)-2-hydroxy-2-phenylacetate
• SAXHIDRUJXPDOD-SECBINFHSA-N
• ethyl (2R)-hydroxy(phenyl)acetate
• (c)zR(c){-(-)-Ethyl mandelate
• ethyl (R)-(-)-2-hydroxy-2-phenylacetate
• Ethyl hydroxy(phenyl)acetate #
• ethyl(r)-(-)-mandelate
• Benzeneacetic acid, alpha-hydroxy-, ethyl ester, (R)-
• ethyl r-mandelate
• ethyl-(R)-mandelate
• D-Mandelic acid ethyl
• Benzeneacetic acid, .alpha.-hydroxy-, ethy
• M1344
• _x000D_Ethyl (R)-(-)-Mandelate
• Q27147809
• CS-0143521
• AS-31055
• J-001538
• MFCD00064248
• DTXSID30147492
• CHEBI:78406
• AKOS015969280
• Benzeneacetic acid, .alpha.-hydroxy-, ethyl ester, (R)-
• SCHEMBL3266292
• Benzeneacetic acid,a-hydroxy-,ethyl ester,(ar)-
• 10606-72-1
• (-)-Ethyl mandelate
• Ethyl (R)-(-)-mandelate, 99%, optical purity ee: 99% (GLC)
• ?Ethyl (R)-(-)-Mandelate
• Ethyl (R)-(-)-mandelate

• MDL： MFCD00064248
• Inchi： 1S/C10H12O3/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3/t9-/m1/s1
• InChI Key： SAXHIDRUJXPDOD-SECBINFHSA-N
• SMILES： O(CC)C([C@@H](C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not available
• Density: 1.147±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 33-34 °C (lit.)
• Boiling Point: 103-105 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: -137.5 ° (C=1, CHCl3)
• Solubility: Slightly soluble (9.7 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.28310
• Optical Activity: [α]21/D −134°, c = 3 in chloroform
• Solubility: Not available
• Specific Rotation: -134°(21℃, c=3, CHCl3)

Ethyl (R)-(-)-mandelate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ethyl (R)-(-)-mandelate

Ethyl (R)-(-)-Mandelate (CAS No. 10606-72-1): Properties, Applications, and Market Insights

Ethyl (R)-(-)-mandelate (CAS No. 10606-72-1) is a chiral ester derivative of mandelic acid, widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. This optically active compound is part of the mandelic acid derivatives family, which has gained significant attention due to its versatility in organic chemistry and drug development. The (R)-enantiomer configuration of this compound makes it particularly valuable for producing enantiomerically pure substances, a critical requirement in modern chiral drug synthesis.

The growing demand for high-purity chiral compounds in the pharmaceutical industry has positioned Ethyl (R)-(-)-mandelate as a key building block. Researchers frequently search for "CAS 10606-72-1 supplier" or "Ethyl (R)-mandelate applications," reflecting the compound's commercial and scientific relevance. Its molecular structure, featuring both an ester group and a chiral center, enables diverse chemical transformations, making it useful for creating flavoring agents, fragrance components, and specialty chemicals.

Recent trends in green chemistry have spurred interest in biocatalytic synthesis of ethyl (R)-(-)-mandelate, as industries seek sustainable production methods. The compound's role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and antidepressants has also been a focus of academic papers and patent filings. Laboratories often inquire about "Ethyl (R)-mandelate solubility" or "storage conditions for CAS 10606-72-1," highlighting practical considerations for handling this material.

From a market perspective, the global chiral technology sector is projected to grow at 5.8% CAGR (2023-2030), with pharmaceutical-grade chiral intermediates like Ethyl (R)-(-)-mandelate driving this expansion. Quality specifications typically require ≥98% enantiomeric excess (ee), with HPLC and chiral GC being standard analytical techniques for verification. The compound's stability under inert atmospheres and its compatibility with common organic solvents contribute to its widespread laboratory use.

Innovative applications continue to emerge, including the use of Ethyl (R)-(-)-mandelate in liquid crystal formulations and as a precursor for advanced material synthesis. The compound's molecular weight (194.19 g/mol) and characteristic [α]D rotation values (-40° to -45° in ethanol) serve as important identification markers. Current research explores its potential in metal-organic frameworks (MOFs) and catalysis systems, demonstrating the ongoing relevance of this versatile chiral compound.

Manufacturers and distributors emphasize proper CAS 10606-72-1 handling procedures, recommending storage at 2-8°C in amber glass containers to maintain stability. The compound's shelf life and purity retention under various conditions remain active research topics, particularly for pharmaceutical applications requiring stringent quality control. As regulatory requirements for chiral purity in APIs become more rigorous, the demand for high-quality (R)-(-)-mandelate derivatives is expected to increase correspondingly.

The synthesis routes for Ethyl (R)-(-)-mandelate continue to evolve, with recent advances in enzymatic resolution and asymmetric hydrogenation offering more efficient production pathways. These developments address the pharmaceutical industry's need for cost-effective chiral building blocks while meeting environmental sustainability goals. Analytical challenges related to enantiomeric excess determination and impurity profiling remain areas of active method development for this important compound.